
3-formylsalicylic acid CHEBI identifier and
chemical databases

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Formylsalicylic acid

CAS No.: 610-04-8

Cat. No.: S564102

Get Quote

Core Chemical Identifiers

The table below summarizes the fundamental identifying information for 3-formylsalicylic acid from key

public and commercial databases.

Database/Descriptor Identifier

IUPAC Name 3-formyl-2-hydroxybenzoic acid [1] [2] [3]

Common Synonyms 2-Hydroxyisophthalaldehydic acid; Isophthalaldehydic acid, 2-hydroxy- [1] [2]

Chemical Formula C₈H₆O₄ [1] [2] [4]

Molecular Weight 166.13 g/mol [1] [2] [4]

CAS Registry Number 610-04-8 [1] [2] [4]

PubChem CID 69117 [5] [1]

ChEBI ID CHEBI:34334 [1] [2]

SMILES OC(=O)C1=CC=CC(C=O)=C1O [1] [3]
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Database/Descriptor Identifier

InChI Key YOEUNKPREOJHBW-UHFFFAOYSA-N [1] [2] [3]

MDL Number MFCD00143165 [1] [2] [4]

Sourcing and Physical-Chemical Data

For practical laboratory work, the following table consolidates sourcing specifications and key physical-

chemical properties from supplier data sheets.

Specification Details

Purity ≥96.0% - 97% [1] [2]

Physical Form Beige to brown crystalline powder or needles [1] [2]

Melting Point 175°C - 180°C [1] [2]

Storage
Conditions

Store at room temperature or 2-8°C; under inert gas (nitrogen or argon)

recommended [2] [4]

Predicted pKa 2.49 ± 0.10 [2]

Solubility Soluble in DMSO [2]

Supplier
Examples

Thermo Scientific, Cayman Chemical, TRC [1] [2]

The table below provides a snapshot of available commercial sources and pricing as found in the search

results. Please note that prices and availability are subject to change.

Supplier Catalog Number Quantity Price Purity

Cayman Chemical 23368 1 mg $32.00 ≥95% [2]
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Supplier Catalog Number Quantity Price Purity

Cayman Chemical 23368 5 mg $139.00 ≥95% [2]

Cayman Chemical 23368 10 mg $243.00 ≥95% [2]

TRC F610040 5 mg $65.00 Not Specified [2]

Thermo Scientific 377070010 1 g $143.36 97% [3]

Experimental Context and Biological Activity

3-Formylsalicylic acid is documented in research as a key chemical scaffold. One cited study explores its

derivative as a noncompetitive estrone sulfatase inhibitor [2].

The diagram below outlines the role of 3-formylsalicylic acid in this specific experimental context.
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3-Formylsalicylic Acid

Chemical Synthesis

Derivatization into
Thiosemicarbazones

Biological Evaluation

Noncompetitive Estrone
Sulfatase Inhibitor

IC₅₀ = 0.15 mM
Kᵢ = 0.12 mM

 Measured

Click to download full resolution via product page

Experimental workflow for 3-formylsalicylic acid as a sulfatase inhibitor precursor [2].

Experimental Methodology: The primary cited methodology involves synthesizing
thiosemicarbazone derivatives from formyl benzoic acids, including 3-formylsalicylic acid. These

derivatives are then evaluated for inhibitory activity against estrone sulfatase [2].
Key Findings: In this study, the derivative of 3-formylsalicylic acid was characterized as a potent
inhibitor. It demonstrated low acute toxicity in preliminary assays, highlighting its potential as a lead
compound for further development [2].

Safety and Handling Information
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The safety information associated with 3-formylsalicylic acid is classified under the GHS07 signal word

"Warning" [2] [4]. The specific hazard statements include:

H302: Harmful if swallowed [2] [4].
H315: Causes skin irritation [2] [4].

H319: Causes serious eye irritation [2] [4].
H335: May cause respiratory irritation [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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